Cas no 5088-62-0 (Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI))
5088-62-0 structure
Product Name:Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI)
CAS No:5088-62-0
MF:C14H14F3N3
MW:281.27627325058
CID:381110
PubChem ID:5238792
Update Time:2025-04-19
Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI) Chemical and Physical Properties
Names and Identifiers
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- Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI)
- 1-ethyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-2H-pyrrolo[2,3-c]pyrazole
- DTXSID60422466
- 5088-62-0
-
- Inchi: 1S/C14H14F3N3/c1-2-20-13-11(6-7-18-13)12(19-20)9-4-3-5-10(8-9)14(15,16)17/h3-5,8,18H,2,6-7H2,1H3
- InChI Key: JHDQKFTVROCYSG-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C2=C(NCC2)N(CC)N=1)(F)F
Computed Properties
- Exact Mass: 281.11412
- Monoisotopic Mass: 281.113982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6
- XLogP3: 3.4
Experimental Properties
- Density: 1.36
- Boiling Point: 362°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.589
- PSA: 27.63
Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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